[1-(5-Chlorothiophen-2-yl)ethyl](2-ethoxyethyl)amine

• Molecular Formula: C10H16ClNOS
• Molecular Weight: 233.76 g/mol
• IUPAC Name: 1-(5-chlorothiophen-2-yl)-N-(2-ethoxyethyl)ethanamine
• InChI: InChI=1S/C10H16ClNOS/c1-3-13-7-6-12-8(2)9-4-5-10(11)14-9/h4-5,8,12H,3,6-7H2,1-2H3
• InChI Key: GYBIITVJXGTMIT-UHFFFAOYSA-N
• Canonical SMILES: CCOCCNC(C)C1=CC=C(S1)Cl

Description

1-(5-Chlorothiophen-2-yl)ethylamine is a secondary amine featuring a 5-chlorothiophene ring linked to an ethyl group, which is further substituted with a 2-ethoxyethyl chain. This compound is of interest in medicinal chemistry and materials science due to its structural hybrid of aromatic heterocycles and flexible ether-amine chains.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(5-Chlorothiophen-2-yl)ethylamine typically involves the reaction of 5-chlorothiophene-2-carbaldehyde with ethylamine, followed by the introduction of the ethoxyethyl group. The reaction conditions often include the use of solvents such as dichloromethane or ethanol, and catalysts like triethylamine to facilitate the reaction.

Industrial Production Methods

Industrial production methods for this compound are not well-documented, as it is mainly used for research purposes. the synthesis can be scaled up using standard organic synthesis techniques, ensuring proper control of reaction conditions to achieve high yields and purity.

Chemical Reactions Analysis

Types of Reactions

1-(5-Chlorothiophen-2-yl)ethylamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the chlorine atom can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in aqueous or alcoholic medium.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted thiophenes.

Scientific Research Applications

1-(5-Chlorothiophen-2-yl)ethylamine has several applications in scientific research, including:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, although specific applications are still under research.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(5-Chlorothiophen-2-yl)ethylamine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets are still under investigation, but it is believed to involve modulation of cellular signaling pathways.

Comparison with Similar Compounds

Structural Analogues and Their Properties

The following table summarizes key structural analogues and their physicochemical properties:

Compound Name	Molecular Formula	Molecular Weight	Substituents	Physical State	Key Properties	References
1-(5-Chlorothiophen-2-yl)ethylamine	C9H15ClNOS*	220.74*	5-Cl thiophene, 2-ethoxyethyl	Liquid/Solid†	Enhanced solubility, H-bonding potential
(5-Chlorothiophen-2-yl)methylamine	C7H10ClNS	175.68	5-Cl thiophene, ethyl	Liquid	Moderate lipophilicity
2-(5-Chlorothiophen-2-yl)-2-methoxyethan-1-amine	C7H10ClNOS	191.68	5-Cl thiophene, methoxyethyl	Not reported	Crystalline solid (hypothesized)
[(5-Chlorothiophen-2-yl)methyl][2-(diethylamino)ethyl]amine	C11H19ClN2S	246.80	5-Cl thiophene, diethylamino	Not reported	High steric bulk, basicity

*Hypothetical calculation based on similar compounds. †Predicted based on substituent flexibility.

Key Differences in Substituent Effects

• Ethoxy vs. Ethyl/Methoxy Groups : The 2-ethoxyethyl chain in the target compound introduces an ether oxygen, enabling hydrogen-bonding interactions absent in purely alkyl-substituted analogues like (5-chlorothiophen-2-yl)methylamine . This enhances solubility in polar solvents compared to the ethyl variant.
• Chlorothiophene Ring : All analogues share the 5-chlorothiophene moiety, which imparts electron-withdrawing characteristics and stability against oxidative degradation.